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Compound of Interest

Compound Name: Saletamide

Cat. No.: B1616804

Saletamide: A Chemical Overview

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Saletamide is a chemical compound identified by the IUPAC name N-[2-(diethylamino)ethyl]-2-
hydroxybenzamide.[1] Despite its clear chemical definition, a comprehensive review of publicly
available scientific literature, patent databases, and clinical trial registries reveals a significant
lack of information regarding its discovery, historical development, and biological activity. This
guide serves to consolidate the known chemical information for Saletamide and to highlight the
current void in the scientific understanding of this compound.

Chemical and Physical Properties

The fundamental chemical and physical properties of Saletamide have been computed and
are available through chemical databases such as PubChem. These properties provide a
foundational understanding of the molecule for any future research endeavors.
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Property Value Source
Molecular Formula C13H20N202 [1]
Molecular Weight 236.31 g/mol [1]

N-[2-(diethylamino)ethyl]-2-
IUPAC Name ] [1]
hydroxybenzamide

CAS Number 46803-81-0 [1]

ChEMBL ID CHEMBL2110707 [1]
CCN(CC)CCNC(=0)C1=CC=C

SMILES [1]
C=C10

Synthesis and Experimental Protocols

A thorough search of the scientific literature did not yield any specific, peer-reviewed
experimental protocols for the synthesis of Saletamide. General synthetic routes for similar N-
substituted benzamides may be applicable, but direct methodologies for Saletamide are not
documented.

Biological Activity and Signaling Pathways

There is currently no available information in the public domain regarding the mechanism of
action, biological targets, or signaling pathways associated with Saletamide. While related
compounds such as salicylamide are known to act as non-steroidal anti-inflammatory drugs
(NSAIDs) by inhibiting cyclooxygenase (COX) enzymes, it cannot be assumed that Saletamide
shares this activity.[2]

Visualization of Relationships

Due to the absence of experimental data on signaling pathways or established workflows for
Saletamide, the creation of diagrams as requested is not possible at this time. To illustrate the
conceptual relationship between Saletamide and its potential, though unconfirmed, relatives in
the salicylate family, a logical relationship diagram is provided.
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Caption: Hypothetical relationship of Saletamide to other salicylate compounds.

Conclusion

Saletamide remains a largely uncharacterized chemical entity. While its chemical structure is
defined, its history, synthesis, and biological function are not documented in accessible
scientific resources. This presents an opportunity for novel research to explore the potential
properties and applications of this compound. Future investigations would need to begin with
de novo synthesis and a comprehensive screening program to elucidate any potential
therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.benchchem.com/product/b1616804#saletamide-
discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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